Cas no 72651-95-7 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-methylethyl)-)

• Product Name: 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-methylethyl)-
• CAS No: 72651-95-7
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 543599
• PubChem ID: 11321371
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-methylethyl)-
• 2,2-dimethyl-5-isopropylidene-1,3-dioxan-4,6-dione
• 2,2-dimethyl-5-propan-2-yl-1,3-dioxane-4,6-dione
• 1,3-Dioxane-4,6-dione,2,2-dimethyl-5-(1-methylethyl)
• 5-isopropyl-2,2-dimethyl-1,3-dioxan-4,6-dione
• 5-isopropyl-2,2-dimethyl-1,3-dioxane-4,6-dione
• isopropyl Meldrum's acid
• isopropylidene isopropylmalonate
• DTXSID20462247
• 72651-95-7
• SCHEMBL623278

• Inchi： 1S/C9H14O4/c1-5(2)6-7(10)12-9(3,4)13-8(6)11/h5-6H,1-4H3
• InChI Key： QIXBKCQMVPXYQY-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC1(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 186.08900
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 1.09470